1-(3-Bromoisoxazol-5-yl)ethanone

• IUPAC Name: 1-(3-bromo-1,2-oxazol-5-yl)ethanone
• InChI: InChI=1S/C5H4BrNO2/c1-3(8)4-2-5(6)7-9-4/h2H,1H3
• InChI Key: NMCSUHDGEHKCQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=NO1)Br
• Molecular Formula: C5H4BrNO2
• DSSTOX Substance ID: DTXSID00545340
• Molecular Weight: 189.99 g/mol
• CAS No.: 76596-53-7

Description

1-(3-Bromoisoxazol-5-yl)ethanone is a chemical compound with the molecular formula C5H4BrNO2 and a molecular weight of 189.99 g/mol . It is a member of the isoxazole family, which is known for its diverse biological activities and therapeutic potential . This compound is characterized by the presence of a bromine atom at the 3-position of the isoxazole ring and an ethanone group at the 5-position.

Preparation Methods

The synthesis of 1-(3-Bromoisoxazol-5-yl)ethanone typically involves the base-catalyzed condensation reactions of nitroacetic esters with dipolarophiles in the presence of water . This method is preferred due to its efficiency and the use of environmentally benign solvents.

Chemical Reactions Analysis

1-(3-Bromoisoxazol-5-yl)ethanone undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The ethanone group can undergo oxidation to form carboxylic acids or reduction to form alcohols.

Cycloaddition Reactions: The isoxazole ring can participate in cycloaddition reactions with alkenes and alkynes.

Common reagents used in these reactions include bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(3-Bromoisoxazol-5-yl)ethanone has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 1-(3-Bromoisoxazol-5-yl)ethanone involves its interaction with specific molecular targets and pathways. The isoxazole ring can interact with enzymes and receptors, modulating their activity and leading to various biological effects . The bromine atom and ethanone group also contribute to its reactivity and interaction with biological molecules.

Comparison with Similar Compounds

1-(3-Bromoisoxazol-5-yl)ethanone can be compared with other isoxazole derivatives, such as:

• 1-(3-Chloroisoxazol-5-yl)ethanone
• 1-(3-Fluoroisoxazol-5-yl)ethanone
• 1-(3-Iodoisoxazol-5-yl)ethanone

These compounds share similar structures but differ in the halogen atom present at the 3-position.

Synthesis routes and methods I

Procedure details

In a similar manner 3-methoxy-5-(1-hydroxyethyl)-isoxazole, 3-bromo-5-(1-hydroxypropyl)-isoxazole and 3-bromo-5-(1-hydroxybutyl)-isoxazole were oxidized to afford

Synthesis routes and methods II

Procedure details

A mixture of dibromoformaldoxime(which was obtained in Example 116) (32.5 g, 160.2 mmol), 3-butyn-one (13.41 g, 197 mmol), potassium carbonate (11 g, 80.1 mmol), and methylene chloride (300 mL) was stirred at ambient temperature for 20 hours. The slurry was then treated with aqueous hydrochloric acid (2N, 200 mL) and extracted with methylene chloride. The combined organic extracts were dried over MgSO4. Evaporation and purification by flash chromatography (ethyl acetate/hexanes 5/95) gave a white solid (16.76 g, 56% yield); 1H NMR (300 MHz, CDCl3) δ 2.62 (s, 3H), 6.97 (s, 1H).